Cas no 59304-40-4 (4-methylfuran-2-carboxylic acid)

4-methylfuran-2-carboxylic acid Properties

Names and Identifiers

• 4-methyl-2-furoic Acid
• 4alpha-Methyl-5alpha-ergosta-8,24(28)-dien-3beta-ol
• 4-methylfuran-2-carboxylic acid
• SureCN8431900
• HMDB06845
• 4-Methyl-furan-2-carbonsaeure
• 4-methyl-furan-2-carboxylic acid
• AC1L4WGN
• 4a-Methylfecosterol
• 4-methylfecosterol
• AR-1G4844
• -cholest-8-en-3beta-ol
• 4-methyl-2-furancarboxylic acid
• 4alpha-Methylfecosterol
• A-ergosta-8,24(28)-dien-3
• A-methyl-5
• A-ol
• Z1205494707
• AKOS006375881
• AS-51404
• SCHEMBL183475
• 4-methylfuran-2-carboxylicacid
• CS-W007308
• FT-0734249
• MFCD19228695
• EN300-204185
• P12603
• 59304-40-4
• SB11579
• DA-39140
• 4-Methylfuran-2-carboxylate
• +Expand

• MDL： MFCD19228695
• InChIKey： UOJBPVNHCNJBSQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6O3/c1-4-2-5(6(7)8)9-3-4/h2-3H,1H3,(H,7,8)
• SMILES： CC1=COC(=C1)C(=O)O

Computed Properties

• Exact Mass: 126.031694049g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 126.031694049g/mol
• Heavy Atom Count: 9
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Boiling Point: 239.7±20.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 98.8±21.8 °C
• Density: 1.2±0.1 g/cm3